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Compound of Interest

Compound Name: Diisohexyl phthalate

Cat. No.: B047076

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the industrial uses,
physicochemical properties, and analytical protocols for Diisohexyl phthalate (DIHP).
Additionally, this document outlines a general synthesis method and discusses the toxicological
profile of DIHP, including its potential impact on key signaling pathways.

Industrial Applications of Diisohexyl Phthalate

Diisohexyl phthalate (DIHP) is a member of the phthalate ester class of compounds, primarily
utilized for its ability to impart flexibility and durability to polymers.[1][2] Its principal application
is as a plasticizer, most notably in Polyvinyl Chloride (PVC) formulations.[1] The addition of
DIHP to PVC allows for the production of a wide range of flexible materials, including electrical
cable insulation, films, and medical tubing.[1]

Beyond its role as a plasticizer, DIHP can also serve as a chemical intermediate in organic
synthesis, acting as a precursor for the creation of other chemical substances.[1] Commercial
grades of DIHP may contain up to 25% di-n-hexyl phthalate (DnHP).[3] In some regions, such
as Australia, DIHP is imported for use in specialized applications like auto transmission
lubricants.[3]

Physicochemical Properties of Diisohexyl Phthalate
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A summary of the key physicochemical properties of Diisohexyl phthalate is presented in

Table 1. This data is essential for understanding its behavior in various industrial processes and

for developing analytical methods.

Property Value Reference

Molecular Formula C20H3004 [41[5]

Molecular Weight 334.45 g/mol [4115]
71850-09-4 (generic), 259139-

CAS Number 51-0, 146-50-9 (specific [31141[5]
isomers)

Appearance Colorless, oily liquid [1]

Boiling Point 341.5 £ 10.0 °C (Predicted) [4]

Density 1.010 + 0.06 g/cm? (Predicted) [4]

Water Solubility

Practically insoluble

[6]

Solubility in Organic Solvents

Soluble in hexane, ethyl
acetate, toluene, chloroform

(slightly), and methanol
(slightly)

[415](6]

Vapor Pressure

< 0.01 mmHg (20 °C) (for the
similar DEHP)

[1]

LogP

6.3 (XLogP3)

[4]

Experimental Protocols
Synthesis of Diisohexyl Phthalate (Adapted Protocol)

This protocol is adapted from established methods for the synthesis of dialkyl phthalates, such

as diethyl phthalate and di(2-ethylhexyl) phthalate.[2][7][8][9]

Materials:

e Phthalic anhydride

© 2025 BenchChem. All rights reserved.

2/12

Tech Support


https://www.benchchem.com/product/b047076?utm_src=pdf-body
https://www.lookchem.com/ProductWholeProperty_LCPL624815.htm
https://www.usbio.net/biochemicals/273388/Diisohexyl-Phthalate
https://www.lookchem.com/ProductWholeProperty_LCPL624815.htm
https://www.usbio.net/biochemicals/273388/Diisohexyl-Phthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Diisohexyl-phthalate
https://www.lookchem.com/ProductWholeProperty_LCPL624815.htm
https://www.usbio.net/biochemicals/273388/Diisohexyl-Phthalate
https://en.wikipedia.org/wiki/Bis(2-ethylhexyl)_phthalate
https://www.lookchem.com/ProductWholeProperty_LCPL624815.htm
https://www.lookchem.com/ProductWholeProperty_LCPL624815.htm
https://www.solubilityofthings.com/diisohexyl-benzene-12-dicarboxylate
https://www.lookchem.com/ProductWholeProperty_LCPL624815.htm
https://www.usbio.net/biochemicals/273388/Diisohexyl-Phthalate
https://www.solubilityofthings.com/diisohexyl-benzene-12-dicarboxylate
https://en.wikipedia.org/wiki/Bis(2-ethylhexyl)_phthalate
https://www.lookchem.com/ProductWholeProperty_LCPL624815.htm
https://www.benchchem.com/product/b047076?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/diethyl-phthalate.htm
https://www.researchgate.net/figure/Synthesis-of-di2-ethylhexyl-phthalate-DEHP_fig2_344090533
https://patents.google.com/patent/CN102229532B/en
https://patents.google.com/patent/EP2511256A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 |Isohexyl alcohol (e.g., 4-methyl-1-pentanol)
 Sulfuric acid or p-toluenesulfonic acid (catalyst)

o Toluene (for azeotropic removal of water)

» 5% aqueous sodium carbonate solution

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate

» Dichloromethane or other suitable extraction solvent

Equipment:

Round-bottom flask

e Dean-Stark trap

e Condenser

o Heating mantle with magnetic stirrer
e Separatory funnel

e Rotary evaporator

o Standard laboratory glassware
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a Dean-Stark trap and condenser,
combine phthalic anhydride (1.0 molar equivalent) and isohexyl alcohol (2.2 molar
equivalents).

o Catalyst and Solvent Addition: Add a catalytic amount of sulfuric acid or p-toluenesulfonic
acid (approximately 0.5-1.0% by weight of the phthalic anhydride). Add toluene to the flask to
facilitate the azeotropic removal of water.
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Esterification: Heat the reaction mixture to reflux with vigorous stirring. The water produced
during the esterification will be collected in the Dean-Stark trap. Continue the reaction until
the theoretical amount of water has been collected, indicating the completion of the reaction.

Neutralization: Cool the reaction mixture to room temperature. Transfer the mixture to a
separatory funnel and wash with a 5% aqueous sodium carbonate solution to neutralize the
acidic catalyst.

Washing: Wash the organic layer sequentially with water and then with brine.
Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the toluene and any excess isohexyl
alcohol by vacuum distillation using a rotary evaporator.

Purification: The crude Diisohexyl phthalate can be further purified by vacuum distillation to
obtain a clear, viscous liquid.
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Synthesis of Diisohexyl Phthalate

(PhthalicAnhydride) GsohexylAIcohoD (Catalyst (H2504))
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Caption: Workflow for the synthesis of Diisohexyl phthalate.
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Quantification of Diisohexyl Phthalate in PVC Samples
by GC-MS

This protocol is based on established gas chromatography-mass spectrometry (GC-MS)
methods for the analysis of phthalates in polymer matrices.

Materials and Equipment:

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)
e Analytical balance

 Ultrasonic bath

o Vortex mixer

o Syringe filters (0.45 um, PTFE)

e Autosampler vials

e Methanol (HPLC grade)

« Diisohexyl phthalate analytical standard

 Internal standard (e.g., deuterated phthalate)

Procedure:

e Sample Preparation:

o

Accurately weigh approximately 0.1 g of the PVC sample into a glass vial.

Add 10 mL of methanol to the vial.

[¢]

Place the vial in an ultrasonic bath for 60 minutes to extract the DIHP.

[¢]

o

Allow the solution to cool to room temperature.

¢ Internal Standard Spiking:
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o Add a known concentration of the internal standard to the extract.

« Filtration:

o Filter the extract through a 0.45 um PTFE syringe filter into an autosampler vial.
e GC-MS Analysis:

o Inject a 1 pL aliquot of the filtered extract into the GC-MS system.

o GC Conditions (Example):

Inlet: Split/splitless, 280 °C

Carrier Gas: Helium, constant flow rate of 1.2 mL/min

Oven Program: Initial temperature of 60 °C, hold for 1 min, ramp to 300 °C at 10 °C/min,
hold for 5 min.

Column: HP-5ms or equivalent (30 m x 0.25 mm, 0.25 pm film thickness)

o MS Conditions (Example):

lon Source: Electron lonization (El), 70 eV

Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Acquisition Mode: Selected lon Monitoring (SIM) using characteristic ions for DIHP and
the internal standard.

e Quantification:
o Create a calibration curve using a series of DIHP standards of known concentrations.

o Quantify the amount of DIHP in the sample by comparing the peak area ratio of DIHP to
the internal standard against the calibration curve.
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GC-MS Analysis of DIHP in PVC
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Caption: Workflow for DIHP quantification in PVC.

Toxicological Profile and Signaling Pathways
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There is limited toxicological data available specifically for Diisohexyl phthalate.[3] Much of
the hazard characterization is extrapolated from structurally similar phthalates, such as Di-n-
hexyl phthalate (DnHP).[3] Phthalates, as a class, are known for their potential to act as
endocrine disruptors.

Potential Interaction with Androgen Receptor Signaling

Note: The following pathway is based on the known effects of other phthalates, such as DEHP,
and represents a potential mechanism of action for DIHP.

Phthalates and their metabolites may act as antagonists to the androgen receptor (AR). This
can lead to a disruption of normal androgen signaling, which is crucial for male reproductive
development and function. The proposed mechanism involves the binding of phthalate
metabolites to the ligand-binding domain of the AR, which can prevent the binding of
endogenous androgens like testosterone and inhibit the subsequent transcriptional activation of
androgen-responsive genes.
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Potential DIHP Interference with Androgen Receptor Signaling
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Caption: Potential antagonism of androgen receptor signaling by DIHP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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